Cas no 876068-08-5 (O-Tetrahydropyranyl Lubiprostone)

O-Tetrahydropyranyl Lubiprostone structure
876068-08-5 structure
Product Name:O-Tetrahydropyranyl Lubiprostone
CAS No:876068-08-5
MF:C25H40F2O6
MW:474.578315734863
CID:992702
PubChem ID:58601719
Update Time:2025-04-20

O-Tetrahydropyranyl Lubiprostone Chemical and Physical Properties

Names and Identifiers

    • O-Tetrahydropyranyl Lubiprostone
    • 7-[(1R,2R,3R)-2-(4,4-difluoro-3-oxooctyl)-3-(oxan-2-yloxy)-5-oxocyclopentyl]heptanoic acid
    • O-Tetrahydropyranyl
    • KPXLSWFJVXGWOV-ZFIPPKMNSA-N
    • 7-((1R,2R,3R)-2-(4,4-Difluoro-3-oxooctyl)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopentyl)heptanoic acid
    • starbld0018954
    • SCHEMBL14278330
    • (11alpha)-16,16-Difluoro-11-[(oxan-2-yl)oxy]-9,15-dioxoprostan-1-oic acid
    • DTXSID20729463
    • AKOS030526006
    • 876068-08-5
    • Inchi: 1S/C25H40F2O6/c1-2-3-15-25(26,27)22(29)14-13-19-18(10-6-4-5-7-11-23(30)31)20(28)17-21(19)33-24-12-8-9-16-32-24/h18-19,21,24H,2-17H2,1H3,(H,30,31)/t18-,19-,21-,24?/m1/s1
    • InChI Key: KPXLSWFJVXGWOV-ZFIPPKMNSA-N
    • SMILES: FC(CCCC)(C(CC[C@H]1[C@@H](CC([C@@H]1CCCCCCC(=O)O)=O)OC1CCCCO1)=O)F

Computed Properties

  • Exact Mass: 474.27900
  • Monoisotopic Mass: 474.27929532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 16
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 89.90000
  • LogP: 5.70340

O-Tetrahydropyranyl Lubiprostone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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